3,3'-Diethylthiadicarbocyanine iodide
3,3'-Diethylthiadicarbocyanine iodide
Dithiazanine iodide appears as green, needle-like crystals. Used as a veterinary anthelmintic, as a sensitizer for photographic emulsions and as an insecticides. Not registered as a pesticide in the U.S. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
514-73-8
VCID:
VC0526335
InChI:
InChI=1S/C23H23N2S2.HI/c1-3-24-18-12-8-10-14-20(18)26-22(24)16-6-5-7-17-23-25(4-2)19-13-9-11-15-21(19)27-23;/h5-17H,3-4H2,1-2H3;1H/q+1;
SMILES:
CCN1C2=CC=CC=C2SC1=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CC.I
Molecular Formula:
C23H24IN2S2+
Molecular Weight:
519.5 g/mol
3,3'-Diethylthiadicarbocyanine iodide
CAS No.: 514-73-8
Cat. No.: VC0526335
Molecular Formula: C23H24IN2S2+
Molecular Weight: 519.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Dithiazanine iodide appears as green, needle-like crystals. Used as a veterinary anthelmintic, as a sensitizer for photographic emulsions and as an insecticides. Not registered as a pesticide in the U.S. (EPA, 1998) |
|---|---|
| CAS No. | 514-73-8 |
| Molecular Formula | C23H24IN2S2+ |
| Molecular Weight | 519.5 g/mol |
| IUPAC Name | (2E)-3-ethyl-2-[(2E,4E)-5-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzothiazole;hydroiodide |
| Standard InChI | InChI=1S/C23H23N2S2.HI/c1-3-24-18-12-8-10-14-20(18)26-22(24)16-6-5-7-17-23-25(4-2)19-13-9-11-15-21(19)27-23;/h5-17H,3-4H2,1-2H3;1H/q+1; |
| Standard InChI Key | MNQDKWZEUULFPX-UHFFFAOYSA-N |
| Isomeric SMILES | CCN\1C2=CC=CC=C2S/C1=C/C=C/C=C/C3=[N+](C4=CC=CC=C4S3)CC.I |
| SMILES | CCN1C2=CC=CC=C2SC1=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CC.I |
| Canonical SMILES | CCN1C2=CC=CC=C2SC1=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CC.I |
| Appearance | Solid powder |
| Colorform | Dark greenish crystalline powder Blue violet powde |
| Melting Point | Decomposes at 478.4 °F (EPA, 1998) |
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